Cas no 1007541-98-1 (1,5-diethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1,5-diethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1007541-98-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4558960
• PubChem ID: 23005673
• Update Time: 2025-10-30

1,5-diethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,5-diethyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H12N2O2/c1-3-7-6(8(11)12)5-9-10(7)4-2/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： LFUBLXXJJYZGNK-UHFFFAOYSA-N
• SMILES： N1(CC)C(CC)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 168.089878g/mol
• Monoisotopic Mass: 168.089878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.19g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 1,5-diethyl-1H-pyrazole-4-carboxylic acid

1,5-Diethyl-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

1,5-Diethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1007541-98-1) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design. The pyrazole ring serves as a versatile scaffold for the attachment of various functional groups, making it a valuable structure in medicinal chemistry.

Recent studies have highlighted the importance of pyrazole derivatives in modulating cellular pathways and targeting specific enzymes or receptors. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that pyrazole-containing compounds can exhibit potent anti-inflammatory and antioxidant properties. These findings underscore the potential of 1,5-diethyl-1H-pyrazole-4-carboxylic acid as a lead compound for developing novel therapeutic agents.

The structure of 1,5-diethyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with ethyl groups at positions 1 and 5, and a carboxylic acid group at position 4. This substitution pattern not only enhances the compound's stability but also contributes to its unique pharmacokinetic properties. The carboxylic acid group plays a crucial role in hydrogen bonding, which is essential for interactions with biological targets.

One of the most promising applications of 1,5-diethyl-1H-pyrazole-4-carboxylic acid lies in its potential as an intermediate in the synthesis of more complex molecules. For example, researchers have explored its use in constructing heterocyclic frameworks that mimic natural products. These frameworks are valuable in drug discovery as they can mimic the structural complexity of bioactive compounds found in nature.

In addition to its role as an intermediate, 1,5-diethyl-1H-pyrazole-4-carboxylic acid has shown promise in agricultural applications. Studies have indicated that certain pyrazole derivatives can act as effective fungicides or plant growth regulators. This compound's ability to inhibit fungal growth without causing harm to plants makes it a candidate for sustainable agricultural practices.

From a synthetic perspective, the preparation of 1,5-diethyl-1H-pyrazole-4-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. These improvements are critical for scaling up production if the compound is to be commercialized on a larger scale.

The safety profile of 1,5-diethyl-1H-pyrazole-4-carboxylic acid is another area that has garnered attention. Preclinical studies have suggested that it exhibits low toxicity when administered at therapeutic doses. However, further investigations are needed to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, 1,5-diethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1007541-98-1) represents a valuable compound with diverse applications across multiple disciplines. Its structural versatility and promising biological activities make it a focal point for ongoing research efforts. As advancements in synthetic methodologies and biological testing continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.